Cas no 920502-92-7 (3-Pyridinamine, 2,4,6-trinitro-N-(3-nitrophenyl)-)

• Product Name: 3-Pyridinamine, 2,4,6-trinitro-N-(3-nitrophenyl)-
• CAS No: 920502-92-7
• MF: C₁₁H₆N₆O₈
• MW: 350.200741291046
• CID: 756750
• PubChem ID: 71424140
• Update Time: 2025-04-19

3-Pyridinamine, 2,4,6-trinitro-N-(3-nitrophenyl)- Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinamine, 2,4,6-trinitro-N-(3-nitrophenyl)-
• 2,4,6-trinitro-N-(3-nitrophenyl)pyridin-3-amine
• 920502-92-7
• DTXSID60842943

• Inchi： 1S/C11H6N6O8/c18-14(19)7-3-1-2-6(4-7)12-10-8(15(20)21)5-9(16(22)23)13-11(10)17(24)25/h1-5,12H
• InChI Key： OFRBPAGLKHDCLB-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=C([N+](=O)[O-])N=C(C=1NC1C=CC=C(C=1)[N+](=O)[O-])[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 350.02471117g/mol
• Monoisotopic Mass: 350.02471117g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 25
• Rotatable Bond Count: 2
• Complexity: 551
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 208Ų